Cas no 21801-74-1 (Imidazo[1,2-a]pyridine-3-aceticacid, 2,5-dimethyl-)

Imidazo[1,2-a]pyridine-3-aceticacid, 2,5-dimethyl- structure
21801-74-1 structure
Product Name:Imidazo[1,2-a]pyridine-3-aceticacid, 2,5-dimethyl-
CAS No:21801-74-1
MF:C11H12N2O2
MW:204.225182533264
CID:254687
Update Time:2024-01-26

Imidazo[1,2-a]pyridine-3-aceticacid, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine-3-aceticacid, 2,5-dimethyl-
    • (2,5-Dimethyl-3-furyl)methyl alcohol
    • (2,5-dimethyl-furan-3-yl)carbinol
    • (2,5-dimethyl-furan-3-yl)-methanol
    • (2,5-dimethyl-imidazo[1,2-a]pyridin-3-yl)-acetic acid
    • 2,5-dim
    • 2,5-dimethyl-3- hydroxymethylfuran
    • 2,5-dimethyl-3-(hydroxymethyl)furan
    • 2,5-Dimethyl-3-carboxymethyl-imidazo< 1.2-a> pyridin
    • 2,5-dimethylfuran-3-methanol
    • 3-hydroxymethyl-2,5-dimethylfuran
    • CC01109
    • SureCN3100001
    • 2,5-Dimethylimidazo(1,2-a)pyridine-3-aceticacid
    • Imidazo[1,2-a]pyridine-3-acetic acid, 2,5-dimethyl-
    • Inchi: 1S/C11H12N2O2/c1-7-4-3-5-10-12-8(2)9(13(7)10)6-11(14)15/h3-5H,6H2,1-2H3,(H,14,15)
    • InChI Key: PJTMACFHNABTTP-UHFFFAOYSA-N
    • SMILES: C12=NC(C)=C(CC(O)=O)N1C(C)=CC=C2

Computed Properties

  • Exact Mass: 204.08996
  • Monoisotopic Mass: 204.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 54.6

Experimental Properties

  • Density: 1.26
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.619
  • PSA: 54.6
  • pka: 2.98±0.10(Predicted)
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